Cas no 1368594-66-4 (2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine
• CAS No: 1368594-66-4
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6332681
• PubChem ID: 82490403
• Update Time: 2025-06-08

2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine
• 1368594-66-4
• EN300-1854635

• Inchi： 1S/C9H16N2/c1-6-5-8(7(2)11-6)9(3,4)10/h5,11H,10H2,1-4H3
• InChI Key： WYVJTLUICLGDNB-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C1C)C(C)(C)N

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine

Introduction to 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine (CAS No. 1368594-66-4)

2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368594-66-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine include a pyrrole ring substituted with two methyl groups at the 2 and 5 positions, and an amine functional group attached to a propyl chain at the 3-position of the pyrrole ring. Such structural motifs are often associated with enhanced binding affinity and metabolic stability, making this compound a promising candidate for further investigation.

The significance of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine lies in its potential role as a building block or intermediate in the synthesis of more complex pharmacophores. Pyrrole derivatives have been extensively studied for their involvement in various biological processes, including enzyme inhibition, receptor binding, and modulation of signaling pathways. The presence of methyl groups at the 2 and 5 positions of the pyrrole ring may influence the electronic properties and steric environment of the molecule, thereby affecting its interactions with biological targets. The amine group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine towards various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory responses, cancer progression, or neurodegenerative diseases. For instance, computational simulations have indicated that this molecule could interact with pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, its structural similarity to known bioactive pyrrole derivatives suggests potential applications in modulating neurotransmitter systems, which could be relevant for treating conditions such as Alzheimer's disease or Parkinson's disease.

In vitro studies have begun to explore the pharmacological profile of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine. Initial experiments have shown that this compound demonstrates moderate activity in inhibiting certain inflammatory mediators, indicating its potential as an anti-inflammatory agent. The dual presence of methyl groups and an amine moiety appears to contribute to its ability to interact with biological targets in a manner that disrupts pro-inflammatory signaling cascades. Furthermore, preliminary toxicity assays have suggested that 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-amine exhibits low cytotoxicity at concentrations relevant to therapeutic use, making it a promising candidate for further development.

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-3-yl)propan-2-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the pyrrole ring followed by alkylation and amination steps to introduce the propyl chain and amine group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale studies and commercial applications. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in improving reaction efficiency and reducing production costs.

The chemical properties of CAS No. 1368594 -66 -4, including its solubility profile and stability under various conditions, are critical factors that influence its suitability for different applications. Studies have shown that this compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile but has limited solubility in water. This solubility profile suggests that formulations requiring aqueous delivery systems may need additional excipients to enhance solubility. Additionally, stability studies indicate that CAS No. 1368594 -66 -4 remains stable under controlled storage conditions but may degrade when exposed to light or moisture over prolonged periods.

The potential therapeutic applications of CAS No. 1368594 -66 -4 are vast and span multiple disease areas due to its versatile structural framework. In oncology research, pyrrole derivatives have shown promise as inhibitors of kinases involved in tumor growth and metastasis. The unique substitution pattern of CAS No. 1368594 -66 -4 may allow it to selectively target specific kinases while minimizing off-target effects. Similarly, in neurology research, compounds with similar structural motifs have been investigated for their ability to modulate ion channels or neurotransmitter receptors implicated in neurodegenerative disorders.

In conclusion,CAS No .1368594 -66 -4, also known as 2 -( 25 dimethyl -1 H pyrrol -3 yl ) pro pan -22 am ine , represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . Its role as a building block or intermediate , combined with promising preclinical data , positions it as a valuable asset for drug discovery efforts . As research continues , further exploration into its pharmacological properties , synthetic pathways , and formulation strategies will likely uncover even greater potential for this intriguing compound .